Cas no 1526688-10-7 (N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine
• CAS No: 1526688-10-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5906802
• PubChem ID: 82603380
• Update Time: 2025-05-23

N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine
• N-methyl-N-[(1-methyl-1H-indol-3-yl)methyl]hydroxylamine
• EN300-1781581
• 1526688-10-7

• Inchi： 1S/C11H14N2O/c1-12-7-9(8-13(2)14)10-5-3-4-6-11(10)12/h3-7,14H,8H2,1-2H3
• InChI Key： JLDZAACXVVWCED-UHFFFAOYSA-N
• SMILES： ON(C)CC1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.4Ų

Additional information on N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine

N-Methyl-N-(1-Methyl-1H-Indol-3-Yl)Methylhydroxylamine: A Comprehensive Overview

N-Methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine, identified by the CAS number 1526688-10-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its structural complexity and potential applications in drug design and synthesis. The name itself highlights its key features: the presence of a methyl group attached to an indole ring, which is further substituted at the 3-position with a hydroxylamine moiety. This combination makes it a versatile molecule with unique chemical properties.

The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, including alkaloids and pharmaceutical agents. The substitution pattern in this compound—specifically, the methyl group at position 1 of the indole ring—contributes to its stability and reactivity. The hydroxylamine group, on the other hand, introduces nucleophilic properties that can be exploited in various chemical reactions, such as nucleophilic additions and substitutions.

Recent studies have explored the role of N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine in medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules, particularly those with anti-inflammatory or anticancer properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with inflammation and cancer progression.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and reductive amination. These methods leverage the reactivity of the hydroxylamine group and the electron-deficient nature of the indole ring to facilitate bond formation. The choice of synthetic pathway often depends on the desired scale of production and the availability of starting materials.

The physical properties of N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine are also worth noting. It is typically a crystalline solid with a melting point around 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it suitable for use in various organic reactions.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that it undergoes hydrolytic cleavage under certain conditions, leading to the formation of less complex molecules. This information is valuable for designing sustainable synthetic routes and waste management strategies.

In conclusion, N-methyl-N-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS No: 1526688-10-7) is a multifaceted compound with applications ranging from organic synthesis to drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge.